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Compound of Interest

Compound Name: Dec-5-ene

Cat. No.: B1669984

An In-depth Technical Guide to the Safety and Handling of Dec-5-ene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dec-5-ene, intended
for use by professionals in research and development. The following sections detail the
physical and chemical properties, hazard classifications, handling precautions, and emergency
procedures for both cis- and trans- isomers of Dec-5-ene.

Physicochemical Properties

A summary of the key physical and chemical properties for the cis- and trans-isomers of Dec-5-
ene is presented in Table 1. This data is essential for understanding the behavior of the
substance in various experimental settings.

Table 1: Physicochemical Properties of Dec-5-ene Isomers
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Property cis-5-Decene trans-5-Decene
CAS Number 7433-78-5[1][2][3][4] 7433-56-9[5][6][7]
Molecular Formula C1oH20[1][8] C1oH20[5]

Molecular Weight 140.27 g/mol [1][8] 140.27 g/mol [5]
Appearance Clear colorless liquid Colorless liquid[5][7]
Boiling Point 60 °C / 20 mmHg[4] 170 °C / 750 mmHg|6]
Density 0.75 g/mL[4] 0.74 g/mL at 25 °C[6]
Refractive Index 1.4240-1.4260[4] n20/D 1.424[6]
Melting Point -112°C[4] Not available

Safety and Hazard Information

Dec-5-ene is a flammable liquid and requires careful handling to prevent ignition and exposure.
The GHS classification and toxicological data are summarized in the tables below.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.

Table 2: GHS Hazard Classification for cis-5-Decene[1][9]

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3

vapor[1]

H304: May be fatal if
Aspiration Hazard 1 swallowed and enters

airways[1]

Table 3: GHS Hazard Classification for trans-5-Decene[5]
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3

vapor
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye

Eye Irritation 2 o

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation

Toxicological Data

Toxicological information is crucial for assessing the potential health risks associated with
exposure.

Table 4: Acute Toxicity of trans-5-Decene

Test Route Species Value

LD50 Intravenous Mouse 100 mg/kg[5][7]

No specific LD50 data was found for cis-5-Decene from the provided search results.

Handling and Storage Precautions

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling Dec-5-ene:
o Eye Protection: Eyeshields or faceshields.[6]

e Hand Protection: Chemical-resistant gloves.[6]
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» Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK
(EN14387)) when ventilation is inadequate.[6]

» Body Protection: Standard laboratory coat.

Safe Handling Practices

o Keep away from heat, sparks, open flames, and hot surfaces.[9]

Use only non-sparking tools.[10]

Take precautionary measures against static discharge.[10]

Ground and bond containers and receiving equipment.[10]

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Storage Conditions

o Store in a well-ventilated place.[9]

o Keep the container tightly closed.[9]

o Keep cool.[9]

» Store in a flammable liquids storage area.

Emergency Procedures

In the event of an emergency, follow these first aid and fire-fighting measures.

First Aid Measures

« |If Swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.[9]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[9]
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« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[9]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[10] Vapors may travel to a source of ignition and flash back.

Experimental Protocols Overview

Detailed experimental protocols for the specific safety testing of Dec-5-ene are not publicly
available. However, standardized methods are typically followed for determining key safety
parameters.

Flash Point Determination

The flash point of a volatile material is the lowest temperature at which its vapors will ignite in
the presence of an ignition source.[11][12] Two primary methods are used:

o Closed-Cup Method: The sample is heated in a sealed container, which generally results in a
lower flash point as vapors are contained.[12][13] This method is common for volatile liquids.
[13]

e Open-Cup Method: The sample is heated in a container open to the atmosphere.[13] This
method typically yields a higher flash point and is used for less volatile substances.[13]

The flash point for trans-5-Decene is reported as 46 °C (114.8 °F) using a closed-cup method.

[6]
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Acute Toxicity (LD50) Testing

The LD50 (Lethal Dose, 50%) is a measure of the acute toxicity of a substance.[14] It is the
dose required to kill half the members of a tested population after a specified test duration.[14]
[15] The general procedure involves:

e Animal Selection: Typically, rats or mice are used.[14]

o Dose Administration: The substance is administered to groups of animals at several dose
levels. The route of administration (e.g., oral, intravenous) is a critical parameter.[15]

o Observation: The animals are observed for a set period, and mortality is recorded.[16]
« Statistical Analysis: The LD50 value is calculated from the mortality data.[16]

Alternative methods that reduce the number of animals required, such as the Up-and-Down
Procedure (UDP), are now more commonly used.[17]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of Dec-5-ene, from
preparation to disposal.
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Dec-5-ene Safe Handling Workflow
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Caption: Workflow for the safe handling of Dec-5-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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